Cas no 2023519-17-5 ((1-Ethoxy-4,4-difluorocyclohexyl)methanamine)

• Product Name: (1-Ethoxy-4,4-difluorocyclohexyl)methanamine
• CAS No: 2023519-17-5
• MF: C₉H₁₇F₂NO
• MW: 193.234189748764
• MDL: MFCD32702448
• CID: 5655459
• PubChem ID: 154842427
• Update Time: 2025-05-20

(1-Ethoxy-4,4-difluorocyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-2752451
• (1-ethoxy-4,4-difluorocyclohexyl)methanamine
• 2023519-17-5
• (1-Ethoxy-4,4-difluorocyclohexyl)methanamine

• MDL： MFCD32702448
• Inchi： 1S/C9H17F2NO/c1-2-13-8(7-12)3-5-9(10,11)6-4-8/h2-7,12H2,1H3
• InChI Key： UONPZNDUOXCIOW-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(CC1)OCC)F

Computed Properties

• Exact Mass: 193.12782049g/mol
• Monoisotopic Mass: 193.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Additional information on (1-Ethoxy-4,4-difluorocyclohexyl)methanamine

The Compound (1-Ethoxy-4,4-Difluorocyclohexyl)Methanamine: A Comprehensive Overview

The compound 1-Ethoxy-4,4-difluorocyclohexyl methanamine, identified by the CAS number 2023519-17-5, is a specialized organic compound with unique structural and functional properties. This compound belongs to the class of tertiary amines, characterized by its cyclohexane ring substituted with ethoxy and difluoro groups, along with a methanamine moiety. Its structure makes it a potential candidate for various applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the significance of fluorinated compounds in drug design due to their enhanced stability and bioavailability. The presence of two fluorine atoms on the cyclohexane ring in 1-Ethoxy-4,4-difluorocyclohexyl methanamine contributes to its unique electronic properties, which can be exploited in the development of novel therapeutic agents. For instance, fluorinated amines are increasingly being explored as potential inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The ethoxy group attached to the cyclohexane ring introduces additional functionality to the molecule. Ethoxy groups are known for their ability to enhance solubility in organic solvents, which is advantageous in chemical synthesis and formulation development. Furthermore, the methanamine group imparts basicity to the compound, making it a potential candidate for metal coordination studies or as a building block in polymer chemistry.

From a synthetic perspective, the preparation of 1-Ethoxy-4,4-difluorocyclohexyl methanamine involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such complex molecules with high enantiomeric excess. This has opened new avenues for exploring the stereochemical influence on the compound's biological activity.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it has been investigated as a potential lead molecule for anti-inflammatory agents due to its ability to modulate inflammatory pathways. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new materials for flexible displays and sensors.

Environmental considerations are also critical when evaluating compounds like 1-Ethoxy-4,4-difluorocyclohexyl methanamine. Recent research has focused on assessing the biodegradability and ecotoxicity of fluorinated compounds to ensure their sustainable use. Studies indicate that while fluorinated compounds can persist in certain environments, proper waste management and recycling strategies can mitigate their environmental impact.

In conclusion, 1-Ethoxy-4,4-difluorocyclohexyl methanamine is a versatile compound with significant potential across multiple fields. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied development. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in advancing innovative solutions across various industries.